Ethyl 3,4-dihydroxy-2-nitrobenzoate

• IUPAC Name: ethyl 3,4-dihydroxy-2-nitrobenzoate
• InChI: InChI=1S/C9H9NO6/c1-2-16-9(13)5-3-4-6(11)8(12)7(5)10(14)15/h3-4,11-12H,2H2,1H3
• InChI Key: CKFZYMBKOJRVIQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=C(C=C1)O)O)[N+](=O)[O-]
• Molecular Formula: C9H9NO6
• Molecular Weight: 227.17 g/mol

Description

Ethyl 3,4-dihydroxy-2-nitrobenzoate is a chemical compound with the molecular formula C9H9NO6. It has a molecular weight of 227.17.

Synthesis Analysis

The synthesis of Ethyl 3,4-dihydroxy-2-nitrobenzoate involves the reaction of ethyl 3,4-dihydroxybenzoate with isopropyl nitrate and sulfuric acid in dichloromethane at 0 - 20℃. The reaction mixture is stirred for 45 minutes, then quenched with ice/water, and extracted with dichloromethane. The extracts are combined, and the solvent is removed under vacuum. The product is then purified by silica gel column to yield Ethyl 3,4-dihydroxy-2-nitrobenzoate.

Scientific Research Applications

Pharmaceutical Synthesis

• Ethyl 3,4-dihydroxy-2-nitrobenzoate serves as a precursor in the synthesis of local anesthetics such as novocaine (procaine) and anestezin (benzocaine). .

Polymer Chemistry

• In the presence of catalytic amounts of nucleophiles at elevated temperatures, unique nitro displacement reactions occur. .

Organocatalysis

• Ethyl 3,4-dihydroxy-2-nitrobenzoate can participate in organocatalytic reactions. .

Safety and Hazards

Ethyl 3,4-dihydroxy-2-nitrobenzoate is classified as harmful if swallowed (H302) according to the safety data. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and avoiding contact with skin and eyes. It is recommended to use personal protective equipment and ensure adequate ventilation when handling this compound.

Mechanism of Action

Target of Action

The primary target of Ethyl 3,4-dihydroxy-2-nitrobenzoate (EDHB) is the prolyl hydroxylase domain enzymes (PHDs) . PHDs play a crucial role in the regulation of hypoxia-inducible factor (HIF), which is a master regulator of hypoxic responses .

Mode of Action

EDHB acts as an inhibitor of PHDs . Under normal oxygen conditions, PHDs negatively regulate HIF, leading it to degradation . By inhibiting PHDs, EDHB can upregulate beneficial HIF-mediated processes .

Biochemical Pathways

The inhibition of PHDs by EDHB leads to an increase in the levels of HIF-1α . This upregulation boosts the protein expression of antioxidative enzyme heme-oxygenase I . Additionally, there is enhanced expression of metallothioneins, which have antioxidant and anti-inflammatory properties .

Result of Action

Preconditioning with EDHB significantly improves cellular viability . The diminished levels of protein oxidation and malondialdehyde indicate a decrease in oxidative stress when cells are exposed to hypoxia . EDHB treatment also confers enhanced antioxidant status, as there is an increase in the levels of glutathione and antioxidant enzymes like superoxide dismutase and glutathione peroxidase .

Action Environment

Environmental factors such as oxygen levels can influence the action of EDHB. For instance, under hypoxic conditions (low oxygen), the efficacy of EDHB in protecting against oxidative damage is enhanced . .

Synthesis routes and methods

Procedure details

To a solution of ethyl 3,4-dihydroxybenzoate (9.5 g, 52.2 mmol), isopropyl nitrate (13.5 g, 130.5 mmol), and tetrabutylammonium hydrogensulfate (0.884 g, 2.61 mmol) in DCM (100 mL), was added sulfuric acid (14.25 g, 145.6 mmol) slowly at 0° C. The reaction mixture was warmed to room temperature and stirred for 45 min, then quenched with ice/water (150 mL), and extracted with DCM (150 mL×2). The extracts were combined, and the solvent removed under vacuum. The product was purified by silica gel column (20% v/v EtOAc in PE) to give ethyl 3,4-dihydroxy-2-nitrobenzoate (4.97 g, 40% yield). ESI MS: m/z 228 [M+H]+.